Cas no 29435-48-1 (Butanoic acid,3-hydroxy-, (3R)-, homopolymer)

Butanoic acid,3-hydroxy-, (3R)-, homopolymer Properties

Names and Identifiers

• Butanoic acid,3-hydroxy-, (3R)-, homopolymer
• [4-oxo-4-(4-oxobutan-2-yloxy)butan-2-yl] 3-hydroxybutanoate
• Poly[(R)-3-hydroxybutyric acid]
• PHB
• Poly[(R)-3-hydroxybutyric acid] natural origin
• MFCD00148046
• 29435-48-1
• PHB;
• NS00131192
• DTXSID30951955
• FT-0739772
• 4-Oxo-4-[(4-oxobutan-2-yl)oxy]butan-2-yl 3-hydroxybutanoate
• QLACRIKFZRFWRU-UHFFFAOYSA-N
• 4-OXOBUTAN-2-YL 3-[(3-HYDROXYBUTANOYL)OXY]BUTANOATE
• +Expand

• MDL： MFCD00148046
• InChIKey： QLACRIKFZRFWRU-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H20O6/c1-8(14)6-11(15)18-10(3)7-12(16)17-9(2)4-5-13/h5,8-10,14H,4,6-7H2,1-3H3
• SMILES： O=CCC(OC(CC(OC(CC(O)C)=O)C)=O)C

Computed Properties

• Exact Mass: 260.12598835g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 10
• Monoisotopic Mass: 260.12598835g/mol
• Heavy Atom Count: 18
• Complexity: 288
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• LogP: -1.49280
• PSA: 60.36000
• Color/Form: Not available
• Solubility: Not available